Cas no 2899-79-8 (4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid)

• Product Name: 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid
• CAS No: 2899-79-8
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 253359
• PubChem ID: 14291852
• Update Time: 2025-10-19

4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2- [ (1,1-dimethylethoxy)carbonyl]amino]butanoic acid
• 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid
• Boc-D-Daba-OH
• (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• FCH1617781
• SY017496
• SY017498
• (R)-4-Amino-2-(Boc-amino)butanoic Acid
• (S)-4-Amino-2-(Boc-amino)butanoic Acid
• AM20090314
• 4-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• 4-Amino-2-((tert-butoxycarbonyl)amino)butanoicacid
• AB07215
• AB05403
• N-Boc-4-amino-L-homoalanine
• 2899-79-8
• SCHEMBL303956
• DB-011678
• MFCD00798622
• MFCD00236841
• 4-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
• 2-(Boc-amino)-4-aminobutanoic acid
• DB-011683
• F80370

• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(14)11-6(4-5-10)7(12)13/h6H,4-5,10H2,1-3H3,(H,11,14)(H,12,13)
• InChI Key： MDCPCLPRWLKUIQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: -2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid

Research Brief on 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid (CAS: 2899-79-8): Recent Advances and Applications

4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid (CAS: 2899-79-8) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in peptide synthesis, plays a crucial role in the development of novel therapeutics and bioactive molecules. Recent studies have explored its potential in drug design, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and emerging therapeutic uses.

One of the most notable advancements in the study of 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid is its application in the synthesis of peptide-based drugs. Researchers have demonstrated its efficacy as a building block for the construction of modified peptides with enhanced stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry detailed the use of this compound in the development of protease-resistant peptide analogs, which show promise for treating metabolic disorders. The study emphasized the compound's ability to introduce steric hindrance, thereby protecting the peptide backbone from enzymatic degradation.

In addition to its role in peptide synthesis, 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid has been investigated for its potential in targeted drug delivery systems. A recent preprint article on bioRxiv highlighted its incorporation into nanoparticle formulations designed for site-specific drug release. The researchers reported that the tert-butoxycarbonyl (Boc) protecting group in the compound facilitated controlled release kinetics, making it an attractive candidate for cancer therapeutics. This aligns with broader industry trends toward precision medicine and personalized treatment approaches.

Another area of interest is the compound's utility in enzyme inhibition studies. A 2024 paper in ACS Chemical Biology explored its interaction with key enzymes involved in neurodegenerative diseases. The study found that derivatives of 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid could selectively inhibit tau aggregation, a hallmark of Alzheimer's disease. These findings open new avenues for the development of small-molecule inhibitors targeting protein misfolding disorders.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification of 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid. A team at MIT developed a novel catalytic method to streamline its synthesis, reducing the number of steps and improving yield. This advancement, published in Organic Letters, has significant implications for scaling up production while maintaining high purity standards—a critical factor for pharmaceutical applications.

In conclusion, 4-Amino-2-((tert-butoxycarbonyl)amino)butanoic acid (CAS: 2899-79-8) continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span peptide therapeutics, targeted drug delivery, and enzyme inhibition, with recent research underscoring its potential to address unmet medical needs. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals.